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Compound of Interest

Compound Name: 2,5-Thiophenedicarboxaldehyde

Cat. No.: B1296998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2,5-
Thiophenedicarboxaldehyde (CAS No. 932-95-6), a versatile intermediate compound widely

utilized in organic synthesis, particularly in the development of pharmaceuticals and advanced

materials.[1] Due to its reactive nature, a thorough understanding of its properties and

associated hazards is crucial for safe laboratory operations.

Chemical and Physical Properties
2,5-Thiophenedicarboxaldehyde is a solid organic compound characterized by a thiophene

ring substituted with two aldehyde functional groups. This structure imparts specific physical

and chemical properties that are essential to consider for its handling and storage.
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Property Value

Molecular Formula C₆H₄O₂S

Molecular Weight 140.16 g/mol [2][3]

Appearance
Light brown-orange to yellow-orange powder or

crystals[4][5]

Melting Point 115-117 °C[2][5][6]

Boiling Point 258 °C (estimated)[4]

Solubility Soluble in water[4]

Stability
Stable under normal temperatures and

pressures.[4]

Hazard Identification and Classification
2,5-Thiophenedicarboxaldehyde is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard information.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3]

Signal Word: Warning

Hazard Pictogram:

alt text
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Safety and Handling Precautions
Adherence to strict safety protocols is mandatory when handling 2,5-
Thiophenedicarboxaldehyde to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling this compound,

and appropriate PPE must be worn at all times.

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Appropriate chemical-resistant gloves (e.g.,

nitrile rubber).

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. For larger quantities or potential for

splashing, consider additional protective

clothing.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge should be used if

engineering controls are not sufficient to

maintain airborne concentrations below

exposure limits, or when handling large

quantities.

Engineering Controls
Work with 2,5-Thiophenedicarboxaldehyde should be conducted in a well-ventilated area. A

chemical fume hood is recommended to minimize inhalation exposure. Eyewash stations and

safety showers must be readily accessible in the immediate work area.

Handling and Storage
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Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[4] Wash hands

thoroughly after handling.[4]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4] Keep the container tightly closed when not in use.[4]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill and Leak Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, cover the spill with an inert absorbent material such as sand, earth, or vermiculite. Collect

the absorbed material into a suitable container for disposal. Do not allow the material to enter

drains or waterways.
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Fire-Fighting Measures
Use a fire extinguisher appropriate for the surrounding fire. Suitable extinguishing media

include dry chemical, carbon dioxide, or foam. During a fire, irritating and highly toxic gases

may be generated by thermal decomposition or combustion.[4] Firefighters should wear self-

contained breathing apparatus (SCBA) and full protective gear.[4]

Toxicological Information
The toxicological properties of 2,5-Thiophenedicarboxaldehyde have not been thoroughly

investigated.[4] Therefore, it should be handled with the utmost care, assuming it is potentially

toxic. Direct contact with the skin, eyes, and respiratory system should be prevented.

Reactivity and Experimental Protocols
2,5-Thiophenedicarboxaldehyde is a reactive compound due to its aldehyde functional

groups. It is a key starting material in various organic syntheses.

General Reactivity
Condensation Reactions: The aldehyde groups readily undergo condensation reactions with

amines to form Schiff bases and with active methylene compounds in Knoevenagel

condensations.

Oxidation: The aldehyde groups can be oxidized to carboxylic acids.

Reduction: The aldehyde groups can be reduced to alcohols.

Cited Experimental Applications
2,5-Thiophenedicarboxaldehyde is employed in the synthesis of various complex molecules,

including:

Asymmetric synthesis of bis-homoallylic alcohols.[2]

Synthesis of new symmetrical arylene bisimide derivatives.[2]

Preparation via the Kröhnke method.[2]
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Detailed Methodologies
Detailed experimental protocols for the toxicological assessment of 2,5-
Thiophenedicarboxaldehyde are not readily available in published literature. For the synthetic

applications mentioned, specific, step-by-step laboratory protocols are often proprietary or

published in specialized chemical literature. Researchers should consult relevant scientific

databases and publications for detailed experimental procedures.

As a representative example, the Kröhnke pyridine synthesis is a general method for preparing

substituted pyridines. While a specific protocol for 2,5-Thiophenedicarboxaldehyde is not

provided in the search results, a general procedure involves the reaction of an α-pyridinium

methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of ammonium

acetate.[7][8][9]

Disclaimer: The following is a generalized protocol for a Kröhnke-type reaction and should be

adapted and optimized by qualified personnel for the specific reactants and desired product.

General Protocol for a Kröhnke-Type Pyridine Synthesis:

To a solution of the α,β-unsaturated ketone (1.0 equivalent) and the pyridinium salt (1.0

equivalent) in a suitable solvent (e.g., acetic acid or ethanol), add ammonium acetate

(excess, typically 5-10 equivalents).

Heat the reaction mixture to reflux for several hours, monitoring the progress by an

appropriate analytical technique (e.g., TLC or LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into ice-water and collect the resulting precipitate by filtration.

Wash the precipitate with water and a suitable organic solvent (e.g., cold ethanol) to remove

impurities.

Purify the crude product by recrystallization or column chromatography.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 2,5-
Thiophenedicarboxaldehyde, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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